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Physicochemical Properties of Ftaxilide

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Ftaxilide

CAS No.: 19368-18-4

Cat. No.: S003711

Property Value

Density 1.262 g/cm?3 [1] [2] [3]

Molecular Formula C16H1sNOs [1] [2] [4]

Molecular Weight 269.30 g/mol [1] [4] [5]

CAS Number 19368-18-4 [1] [6] [2]

Melting Point 188-189 °C [7]

Boiling Point 375.3 °C at 760 mmHg [1] [2] [3]
Flash Point 180.8 °C [1] [2] [3]

LogP 3.326 [1] [3]

Solubility in DMSO > 40 mg/mL (~148.53 mM) [1] [4] [5]

Primary Research Uses & Safety

¢ Research Applications: Ftaxilide is investigated as an anti-tuberculosis agent [1] [4] [7] and has
noted antibacterial properties, also used as an antiseptic [5]. Some sources also classify it as an
experimental small molecule derived from the sematilide class of class Il antiarrhythmic drugs [6].
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o Safety and Handling: The safety data sheet indicates a warning classification. Key safety points
include:
o May be harmful if swallowed [2]
o Causes skin and serious eye irritation [2]
o Recommended personal protective equipment includes chemical-impermeable gloves, tightly
fitting safety goggles, and adequate ventilation [2].

Experimental Protocol Considerations

For researchers working with Ftaxilide in a laboratory setting, here are some key methodological

considerations, primarily derived from supplier documentation for in vivo studies [1]:

¢ Solubility and Stock Solutions: Ftaxilide is readily soluble in DMSO. A common method for
preparing a 10 mM stock solution is to dissolve 2.69 mg of the compound in 1 mL of DMSO [1].

e Formulation for Animal Studies: For administration in animal studies, the DMSO stock solution
requires further dilution with a vehicle. One documented injection formulation is DMSO: Tween 80:
Saline = 10:5:85 [1]. For oral administration, suspending the compound in a 0.5%
carboxymethylcellulose sodium (CMC Na) solution is a standard approach [1].

e Storage: It is recommended to store the powder at -20°C, and stock solutions in DMSO at -80°C for
long-term stability [1] [4].

Relationship Between Key Data and Research Context

The provided data helps situate Ftaxilide within a typical early-stage drug discovery workflow, as visualized

below.
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This diagram shows how foundational physicochemical data supports subsequent experimental stages in the

drug discovery process for Ftaxilide.
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cm3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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